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Compound of Interest

Compound Name: 3-Cyclopentylpropionic acid

Cat. No.: B041826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Cyclopentylpropionic acid, also known by its synonym cypionic acid, is a carboxylic acid

that serves as a pivotal building block in synthetic organic chemistry. Its significance is most

pronounced in the pharmaceutical industry, where it is utilized as a key intermediate in the

synthesis of various therapeutic agents. The incorporation of the cyclopentyl moiety enhances

the lipophilicity of drug molecules, which can favorably modify their pharmacokinetic profiles,

including absorption, distribution, metabolism, and excretion (ADME). This technical guide

provides a comprehensive overview of 3-cyclopentylpropionic acid, including its synonyms

and identifiers, physicochemical properties, detailed experimental protocols for its synthesis

and derivatization, and its role in drug development.

Chemical Identity and Synonyms
3-Cyclopentylpropionic acid is a well-characterized chemical compound with numerous

synonyms and identifiers across various databases and commercial suppliers. A

comprehensive list is provided below to aid in its identification and sourcing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b041826?utm_src=pdf-interest
https://www.benchchem.com/product/b041826?utm_src=pdf-body
https://www.benchchem.com/product/b041826?utm_src=pdf-body
https://www.benchchem.com/product/b041826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Identifier Source

IUPAC Name 3-cyclopentylpropanoic acid [1][2]

CAS Number 140-77-2 [1][2][3][4][5]

EC Number 205-433-0 [1][3][5]

UNII 931H8F0JEE [1][6]

PubChem CID 8818 [1]

ChEBI ID CHEBI:50899 [1]

ChemSpider ID 8487 [7]

InChI Key
ZRPLANDPDWYOMZ-

UHFFFAOYSA-N
[1][2][4]

Synonym 3-Cyclopentylpropanoic acid [1][2][5][6][8]

Synonym Cyclopentanepropanoic acid [1][8][9][10]

Synonym Cyclopentanepropionic acid [1][3][8][9][10]

Synonym Cypionic acid [1][6][7][11]

Synonym Propionic acid, 3-cyclopentyl- [1][8]

NSC Number 8771 [1][6]

Physicochemical Properties
A summary of the key physicochemical properties of 3-cyclopentylpropionic acid is

presented in the table below. This data is essential for designing synthetic reactions,

purification protocols, and formulation studies.
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Property Value Source

Molecular Formula C8H14O2 [1][2][5][6]

Molecular Weight 142.20 g/mol [1][3]

Appearance Clear colorless to yellow liquid [6][11]

Density 0.996 g/mL at 25 °C (lit.) [3]

Boiling Point 130-132 °C at 12 mmHg (lit.) [3]

Refractive Index n20/D 1.457 (lit.) [3]

Flash Point 122 °C [6]

Water Solubility Insoluble [6]

LogP 2.04140 [6]

Experimental Protocols
Detailed methodologies for the synthesis and application of 3-cyclopentylpropionic acid are

crucial for researchers. The following sections provide experimental protocols derived from the

scientific literature.

Synthesis of 3-Cyclopentylpropionic Acid
A common method for the synthesis of 3-cyclopentylpropionic acid involves the reaction of

cyclopentanone with an alkali hydroxide.[1]

Procedure:

A mixture of 60 g of 85% potassium hydroxide and 20 g of 98% sodium hydroxide is heated.

To this molten alkali hydroxide mixture, 37 g of isobutyric acid is added.

Over the course of one hour, 82 g of cyclopentanone is added to the reaction mixture at a

temperature of 310 °C.

Following the addition, the reaction mixture is diluted with approximately 0.5 L of water.
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The mixture is then acidified with 125 mL of 36% hydrochloric acid.

The organic phase is separated, washed with water, and purified by fractional distillation to

yield 3-cyclopentylpropionic acid.

Synthesis of Testosterone Cypionate
3-Cyclopentylpropionic acid is a key reactant in the synthesis of testosterone cypionate, a

widely used anabolic steroid.[9][12]

Procedure:

Under a nitrogen atmosphere, 5 g of testosterone is dissolved in 25 mL of N,N-

dimethylacetamide (DMA).

To this solution, 1.7 mL of pyridine is added as a base.

The mixture is cooled to 0-10 °C, and 3.2 mL of cyclopentylpropionyl chloride is added

dropwise.

The reaction is allowed to proceed for 5 hours at room temperature.

After the reaction is complete, 8 mL of water and 0.05 g of testosterone cypionate (as a seed

crystal) are added.

The mixture is stirred for 1 hour to precipitate the product.

The precipitate is collected by filtration, washed with an aqueous acetone solution, and dried

under vacuum at room temperature to yield testosterone cypionate.

Role in Drug Development and Signaling Pathways
The primary application of 3-cyclopentylpropionic acid in drug development is its use as a

moiety to create ester prodrugs.[7] The lipophilic nature of the cyclopentyl group allows for the

formulation of long-acting injectable drugs. When an active pharmaceutical ingredient (API) is

esterified with 3-cyclopentylpropionic acid, the resulting compound (a "cypionate") can be

sequestered in adipose tissue upon intramuscular injection.[7] From this depot, the ester is

slowly hydrolyzed by metabolic enzymes, leading to a sustained release of the active drug over
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an extended period.[7] This mechanism is fundamental to the therapeutic efficacy of drugs like

testosterone cypionate and estradiol cypionate.

While 3-cyclopentylpropionic acid itself is not known to have direct biological activity or a role

in specific signaling pathways, its derivatives are designed to interact with various cellular

targets. For instance, testosterone cypionate's active metabolite, testosterone, interacts with

the androgen receptor, a nuclear receptor that functions as a ligand-activated transcription

factor. This interaction initiates a signaling cascade that leads to the physiological effects

associated with androgens.

The role of 3-cyclopentylpropionic acid in this context is therefore indirect but critical, as it

enables the controlled and prolonged delivery of the active drug to its site of action.

Visualizations
To further elucidate the concepts discussed, the following diagrams have been generated using

the DOT language.
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Synthesis workflow for 3-Cyclopentylpropionic Acid.
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Experimental workflow for the synthesis of Testosterone Cypionate.

Conclusion
3-Cyclopentylpropionic acid is a valuable and versatile chemical intermediate with a

significant impact on the pharmaceutical industry. Its unique physicochemical properties,

particularly its lipophilicity, make it an ideal component for the design of long-acting injectable

drug formulations. The experimental protocols provided in this guide offer a practical resource

for the synthesis and application of this important compound. While its direct biological activity

appears limited, its role as a prodrug moiety is well-established and continues to be a key

strategy in modern drug development. Further research into novel applications of 3-
cyclopentylpropionic acid and its derivatives may unveil new opportunities in medicinal

chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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